1-(3-Fluoropyridine-4-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine

• IUPAC Name: (3-fluoropyridin-4-yl)-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C12H12FN5OS/c13-10-7-14-2-1-9(10)12(19)18-5-3-17(4-6-18)11-8-15-20-16-11/h1-2,7-8H,3-6H2
• InChI Key: YMCAQASQJDYZGR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NSN=C2)C(=O)C3=C(C=NC=C3)F
• Molecular Formula: C12H12FN5OS
• Molecular Weight: 293.32 g/mol

Description

1-(3-Fluoropyridine-4-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. This compound is a piperazine derivative that contains a thiadiazole ring and a pyridine ring, which are both known for their pharmacological properties.

Scientific Research Applications

Synthesis and Structural Characterization

Microwave-assisted Synthesis : A study demonstrated the microwave-assisted synthesis of molecules containing 1,3,4-thiadiazole and piperazine units, highlighting the potential for creating compounds with significant antimicrobial and enzyme inhibitory activities (Başoğlu et al., 2013).

Chemical Structure and X-ray Diffraction : Another research focused on the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, with its structure confirmed by spectroscopic evidence and single crystal XRD data, illustrating the compound's moderate antibacterial and anthelmintic activities (Sanjeevarayappa et al., 2015).

Biological Activities

Antimicrobial and Antiviral Activities : Novel 1,3,4-thiadiazole amide compounds containing piperazine showed inhibitory effects on specific bacteria and demonstrated antiviral activity against tobacco mosaic virus, suggesting a potential for the development of new antimicrobial and antiviral agents (Xia, 2015).

Anticancer Potential : Research into the synthesis and characterization of benzochromene derivatives, including those incorporating piperazine units, revealed potent anti-proliferative properties and DNA binding capabilities, indicating a promising direction for colon cancer treatment (Ahagh et al., 2019).

Pharmacokinetic Profiles

Pharmacokinetic Improvement Through Fluorination : A study explored the fluorination of piperazine and piperidine derivatives, finding that such modifications can significantly enhance oral absorption and pharmacokinetic profiles, providing insights into the design of compounds with improved drug-like properties (van Niel et al., 1999).